Cas no 13718-47-3 (Cytidine 5'-monophosphate sodium salt)

Cytidine 5'-monophosphate sodium salt Properties

Names and Identifiers

• 5'-Cytidylic acid,sodium salt (1:?)
• CYTIDINE 5'-MONOPHOSPHATE SODIUM SALT
• CYTIDINE 5/'-MONOPHOSPHATE SODIUM SALT
• CHEMBL1627075
• sodium ((2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl hydrogenphosphate
• 5'-Cytidylic acid,sodium salt
• AKOS030502459
• sodium;[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
• 13718-47-3
• +Expand

• InChIKey： AJCAHIYEOVKFDR-IAIGYFSYSA-M
• Inchi： InChI=1S/C9H14N3O8P.Na/c10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18;/h1-2,4,6-8,13-14H,3H2,(H2,10,11,15)(H2,16,17,18);/q;+1/p-1/t4-,6-,7-,8-;/m1./s1
• SMILES： [Na+].NC1N=C(=O)N(=CC=1)[C@@H]2[C@@H](O)[C@@H](O)[C@H](COP(=O)(O)[O-])O2

Computed Properties

• Exact Mass: 345.03400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 367.016
• Heavy Atom Count: 23
• Complexity: 520
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 181A^2

Experimental Properties

• LogP: -1.42660
• PSA: 190.00000
• Refractive Index: 8 ° (C=2, H2O)
• Boiling Point: 678.1°C at 760 mmHg
• Flash Point: 363.9°C
• Color/Form: White crystalline powder
• Density: 2.15